(4aS*,8aS*)-2-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]octahydro-2,7-naphthyridin-4a(2H)-ol

• IUPAC Name: (4aS,8aS)-7-(1-methylpyrazol-4-yl)sulfonyl-1,2,3,4,5,6,8,8a-octahydro-2,7-naphthyridin-4a-ol
• InChI: InChI=1S/C12H20N4O3S/c1-15-9-11(7-14-15)20(18,19)16-5-3-12(17)2-4-13-6-10(12)8-16/h7,9-10,13,17H,2-6,8H2,1H3/t10-,12-/m0/s1
• InChI Key: AMHNDNFUDRVZNR-JQWIXIFHSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N2CCC3(CCNCC3C2)O
• Isomeric SMILES: CN1C=C(C=N1)S(=O)(=O)N2CC[C@]3(CCNC[C@H]3C2)O
• Molecular Formula: C12H20N4O3S
• Molecular Weight: 300.38 g/mol

Description

The compound “(4aS*,8aS*)-2-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]octahydro-2,7-naphthyridin-4a(2H)-ol” is a chemically complex molecule, potentially involved in intricate chemical reactions and possessing unique molecular and chemical properties. While specific literature on this exact molecule is scarce, insights can be drawn from related compounds within the fields of organic and medicinal chemistry.

Synthesis Analysis

The synthesis of complex molecules related to this compound often involves selective synthesis techniques, utilizing sulfonyl group migrations and controlled reactions with Lewis acids to achieve desired structural features (Zhu et al., 2014). Additionally, one-pot synthesis methods and catalyzed reactions are employed to construct similarly structured molecules efficiently and with high yield (Wan et al., 2014).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and Density Functional Theory (DFT) calculations, provides insights into the spatial arrangement and electronic structure of similar sulfonyl-containing compounds. These analyses reveal stability factors, charge delocalization, and molecular orbital properties (Sarojini et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving compounds with similar sulfonyl and pyrazole groups include selective sulfonylation, cyclocondensation, and tandem reactions leading to diverse functionalized products. These reactions are often facilitated by catalysts, including nano titania-supported sulfonic acid, to enhance reaction rates and yields (Amoozadeh et al., 2018).

Physical Properties Analysis

The physical properties of molecules like “(4aS*,8aS*)-2-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]octahydro-2,7-naphthyridin-4a(2H)-ol” can be inferred from structural analogs. These include solubility, melting points, and stability under various conditions, which are essential for handling and application in research and industry.

Chemical Properties Analysis

The chemical properties, such as reactivity with other substances, potential for forming derivatives, and interaction with biological molecules, are critical for understanding the compound's utility and safety. For example, studies on related compounds explore their potential as intermediates in synthesizing more complex molecules or as probes in biochemical assays (Liao et al., 2002).